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Compound of Interest

Compound Name: 2-lodoaniline

cat. No.: B362364

An In-depth Technical Guide to 2-lodoaniline: Safety and Handling Precautions
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-lodoaniline (CAS
No: 615-43-0), an aniline derivative used in various laboratory and manufacturing applications.
[1][2] Adherence to these guidelines is critical to ensure the safety of laboratory personnel and
to maintain environmental compliance. The information is compiled from multiple safety data
sheets (SDS) and chemical safety resources.

Hazard Identification and Classification

2-lodoaniline is classified as a hazardous substance. It is harmful if swallowed, inhaled, or in
contact with skin.[1][3] It causes skin and eye irritation and may cause respiratory irritation.[1]

Table 1: GHS Hazard Classification for 2-lodoaniline
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Hazard Class Category Hazard Statement

H301/H302: Toxic/Harmful if

Acute Toxicity, Oral Category 3/4
swallowed
. H311/H312: Toxic/Harmful in
Acute Toxicity, Dermal Category 3/4 ) )
contact with skin
o ) H331/H332: Toxic/Harmful if
Acute Toxicity, Inhalation Category 3/4 )
inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 / 2A

irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation
» o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or

(Repeated Exposure)
repeated exposure

Note: Classifications can vary slightly between suppliers.

The toxicological properties of this substance have not been fully investigated. Chronic
exposure may lead to a toxic syndrome from iodide overdose, characterized by symptoms like
excessive salivation, headache, fever, and skin rashes. The material may also induce
methemoglobinemia, leading to cyanosis.

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-lodoaniline is essential for safe
handling and storage.

Table 2: Physical and Chemical Properties of 2-lodoaniline
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Property Value Source
CAS Number 615-43-0
Molecular Formula CeHeIN
Molecular Weight 219.02 g/mol
Yellow to dark brown
Appearance .
crystalline powder
Melting Point 55-58 °C
Flash Point >110°C/>230 °F
N Soluble in alcohol, ether, and
Solubility

benzene; insoluble in water.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure risk.

Handling Protocols

¢ Ventilation: Use only outdoors or in a well-ventilated area. Provide appropriate exhaust
ventilation where dust is formed.

o Personal Contact: Avoid all personal contact, including inhalation of dust. Do not get in eyes,
on skin, or on clothing.

e Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or
smoke when using this product. Contaminated work clothing should not be allowed out of the
workplace.
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Start: Prepare to Handle
2-lodoaniline

:

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

y

Ensure Adequate Ventilation
(Fume Hood)

Handle Chemical
Avoid dust, contact, and inhalation

Store Properly
(Tightly closed, cool, dry, dark)

Clean Work Area
& Decontaminate

Wash Hands Thoroughly

End: Procedure Complete

Click to download full resolution via product page

Caption: General Safe Handling Workflow for 2-lodoaniline.
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Storage Conditions

e Store in a cool, dry, well-ventilated area away from incompatible substances.
o Keep the container tightly closed.

e The substance is light-sensitive; store in a dark place.

o Recommended storage may include refrigeration.

Table 3: Incompatible Materials and Hazardous Decomposition Products

Category Examples Source

Strong oxidizing agents, acids,
Incompatible Materials acid chlorides, acid

anhydrides, chloroformates.

Nitrogen oxides (NOx), carbon
Hazardous Decomposition monoxide (CO), carbon dioxide
Products (C0O2), hydrogen iodide, other

irritating and toxic fumes.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to prevent
exposure.

e Engineering Controls: Facilities should be equipped with an eyewash station and a safety
shower close to the workstation.

o Personal Protective Equipment (PPE): A summary of required PPE is provided in the table
below.

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Source

Wear appropriate protective
) eyeglasses or chemical safety
Eye/Face Protection ]
goggles (conforming to EN166

or OSHA 29 CFR 1910.133).

Wear appropriate protective

loves (inspected prior to use

Skin Protection I ( ) P P ] )
and clothing to prevent skin

exposure.

Use a NIOSH/MSHA or

European Standard EN 149
Respiratory Protection approved respirator if
exposure limits are exceeded

or irritation is experienced.

First Aid Measures

Immediate medical attention is required in case of exposure. Always show the safety data

sheet to the attending physician.

Exposure Event Immediate Action

Rinse mouth.
Ingestion Give 2-4 cups of water/milk.
Do NOT induce vomiting.
Inhalation Move to fresh air.
Give artificial respiration if not breathing.

Rinse with water for 15 min.
Lift eyelids.

Eye Contact

Medical Attention

Get Medical Aid
IMMEDIATELY

Skin Contact

Wash with soap & water for 15 min.
Remove contaminated clothing.
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Caption: Emergency First Aid Response Workflow.

Protocol for Emergency Response

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.

o Skin Contact: Get medical aid. Wash off immediately with plenty of soap and water for at
least 15 minutes while removing contaminated clothing and shoes.

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.

 Ingestion: Never give anything by mouth to an unconscious person. If the victim is conscious
and alert, give 2-4 cupfuls of milk or water. Get medical aid immediately. Do NOT induce
vomiting.

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

o Specific Hazards: The substance is hon-combustible but may decompose upon heating to
produce corrosive and/or toxic fumes. During a fire, irritating and highly toxic gases such as
nitrogen oxides, carbon monoxide, and hydrogen iodide may be generated.

e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH approved (or equivalent), and full protective gear.

Accidental Release Measures (Spill Protocol)

In case of a spill, personnel should be evacuated from the area. Do not let the product enter
drains.
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Spill Detected

Wear Full PPE
(Respirator, Gloves, Goggles, Suit)
Gnsure Adequate VentilatiorD

Contain Spill
Prevent entry into drains

Use Dry Cleanup Procedure
(Sweep or absorb material)

Place in a closed, suitable
container for disposal

Clean affected area

Dispose of waste via
licensed disposal company

Spill Managed

Click to download full resolution via product page

Caption: Accidental Spill Cleanup Procedure.
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e Personal Precautions: Use personal protective equipment as required. Avoid breathing dust,
vapors, mist, or gas.

e Environmental Precautions: Should not be released into the environment.
o Methods for Cleaning Up:
o Clean up spills immediately.
o Use dry clean-up procedures and avoid generating dust.
o Sweep up or absorb the material.
o Place the material into a suitable, clean, dry, closed container for disposal.

Disposal Considerations

Waste disposal must be conducted in accordance with all local, regional, and national
regulations.

e Product Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company. One method is to dissolve or mix the material with a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber.

o Contaminated Packaging: Dispose of as unused product. Containers may still present a
chemical hazard when empty and should be handled accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-lodoaniline safety and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b362364#2-iodoaniline-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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